![molecular formula C19H23N3O7S B3939720 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenol](/img/structure/B3939720.png)
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenol
Overview
Description
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenol is a chemical compound that has been widely studied in scientific research. This compound, also known as NDGA-piperazine, is a derivative of nordihydroguaiaretic acid (NDGA), a natural product found in creosote bush. NDGA-piperazine has been synthesized and studied for its potential therapeutic applications, particularly in cancer research.
Mechanism of Action
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline has been shown to inhibit the activity of several enzymes involved in cancer cell growth and survival, including topoisomerase II and protein kinase C. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline has been shown to have antioxidant and anti-inflammatory properties. This compound has also been shown to inhibit the activity of several enzymes involved in the metabolism of drugs and other xenobiotics, potentially affecting their efficacy and toxicity.
Advantages and Limitations for Lab Experiments
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline has several advantages for laboratory experiments, including its stability and solubility. However, this compound can be expensive to synthesize and may have limited availability.
Future Directions
There are several potential future directions for research on 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline. These include:
1. Further studies on the anti-cancer properties of 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline, including its potential use in combination with other cancer treatments.
2. Investigation of the potential use of 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline in other disease areas, such as inflammation and neurodegenerative disorders.
3. Development of new synthetic methods for 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline, potentially leading to more efficient and cost-effective production.
4. Investigation of the pharmacokinetics and pharmacodynamics of 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline, including its metabolism and distribution in the body.
In conclusion, 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline is a chemical compound that has shown promise in scientific research for its potential therapeutic applications, particularly in cancer research. Further studies are needed to fully understand the mechanisms of action and potential uses of this compound.
Scientific Research Applications
2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline has been studied for its potential anti-cancer properties. Research has shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. 2,6-dimethoxy-4-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)phenoline has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
2,6-dimethoxy-4-[[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]methyl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O7S/c1-28-17-11-14(12-18(29-2)19(17)23)13-20-7-9-21(10-8-20)30(26,27)16-5-3-15(4-6-16)22(24)25/h3-6,11-12,23H,7-10,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRRANPUQPFQOEZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1O)OC)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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